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Compound of Interest

Compound Name: 2-Aminoflubendazole-13C6

Cat. No.: B15141974

This technical guide provides a detailed overview of 2-Aminoflubendazole-13C6, a stable
isotope-labeled compound of significant interest to researchers in drug metabolism and
pharmacokinetics. This document collates available data on its chemical and physical
properties, safety information, and handling procedures.

Introduction

2-Aminoflubendazole-13C6 is the isotopically labeled form of 2-Aminoflubendazole, which is a
metabolite of the anthelmintic drug Flubendazole.[1][2][3][4] The incorporation of six carbon-13
atoms in the phenyl ring provides a distinct mass signature, making it an invaluable tool for
gquantitative analysis in complex biological matrices, typically using mass spectrometry-based
methods. Its primary application lies in its use as an internal standard in pharmacokinetic and
metabolism studies of Flubendazole.

Chemical and Physical Properties

The following tables summarize the key chemical and physical properties of 2-
Aminoflubendazole-13C6 and its unlabeled counterpart, 2-Aminoflubendazole.

Table 1: Properties of 2-Aminoflubendazole-13C6
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Property

Value Source

Chemical Name

(2-Amino-1H-benzo[d]imidazol-
5-yl)(4-fluorophenyl- [5]
1,2,3,4,5,6-13C6)methanone

Molecular Formula C813C6H10FN30
Molecular Weight 261.21 g/mol
Appearance Solid

Storage 2-8°C Refrigerator
Solubility Soluble in DMSO

Table 2: Properties of 2-Aminoflubendazole (Unlabeled)

Property Value Source

CAS Number 82050-13-3

Molecular Formula C14H10FN30O

Molecular Weight 255.25 g/mol
(2-amino-1H-benzimidazol-5-

IUPAC Name
yI)-(4-fluorophenyl)methanone

UV max 250, 329 nm

Safety and Hazard Information

A specific Safety Data Sheet (SDS) for 2-Aminoflubendazole-13C6 is not readily available.

However, the toxicological properties are expected to be very similar to those of the unlabeled

2-Aminoflubendazole and the parent compound, Flubendazole. The GHS classification for 2-

Aminoflubendazole indicates the following hazards:

o Skin corrosion/irritation (Warning, H315)

» Serious eye damage/eye irritation (Warning, H319)
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e Specific target organ toxicity, single exposure; Respiratory tract irritation (Warning, H335)

The SDS for Flubendazole provides more comprehensive safety information which should be
considered as best practice when handling 2-Aminoflubendazole-13C6.

Table 3: Hazard and Precautionary Statements for Structurally Similar Compounds

Hazard Statement Precautionary Statement

H302: Harmful if swallowed P264: Wash hands thoroughly after handling

P270: Do not eat, drink or smoke when using

H315: Causes skin irritation ]
this product

) S P280: Wear protective gloves/protective
H319: Causes serious eye irritation ) ) )
clothing/eye protection/face protection

P302+P352: IF ON SKIN: Wash with plenty of

H335: May cause respiratory irritation
soap and water

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing

P304+P340: IF INHALED: Remove victim to
fresh air and keep at rest in a position

comfortable for breathing

Experimental Applications and Methodologies

While specific experimental protocols for 2-Aminoflubendazole-13C6 are not detailed in the
available literature, its primary use is as an internal standard in bioanalytical methods. A
general workflow for its use in a study determining Flubendazole and its metabolites in a
biological sample (e.qg., plasma, milk) would be as follows:

o Sample Preparation: A known amount of 2-Aminoflubendazole-13C6 is spiked into the
biological sample. This is followed by extraction of the analytes, for example, by protein
precipitation or liquid-liquid extraction.
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o Chromatographic Separation: The extracted sample is injected into a High-Performance
Liquid Chromatography (HPLC) system to separate the analytes from other matrix
components.

o Mass Spectrometric Detection: The eluent from the HPLC is introduced into a mass
spectrometer. The instrument is set to monitor the specific mass-to-charge ratios (m/z) of the
unlabeled analytes (Flubendazole and its metabolites) and the labeled internal standard (2-
Aminoflubendazole-13C6).

o Quantification: The peak area ratio of the unlabeled analyte to the labeled internal standard
is used to calculate the concentration of the analyte in the original sample. This method
corrects for variations in sample preparation and instrument response.

The metabolic relationship and analytical workflow can be visualized as follows:

Metabolic Relationship and Analytical Workflow

In Vivo Metabolism Bioanalytical Workflow

Flubendazole 2 - Anaiyte ofnterest | (~ eiological Sample SpEait] Sample Extraction LC-MS/MS Analysis Quantification
(contins 13C6

Click to download full resolution via product page

Metabolic Relationship and Analytical Workflow

Handling and Storage

Handling:

Use in a well-ventilated area.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye
protection.

Wash hands thoroughly after handling.
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Storage:
» Store in a refrigerator at 2-8°C.
* Keep the container tightly closed in a dry and well-ventilated place.

The logical relationship for safe handling and storage can be depicted as:

Safe Handling and Storage Protocol

Handling Handling Handling  Handling Storage Storage Storage

Hi ing Procedures Storage Conditions

/ v
o Wear appropriate PPE . ) ) - - ) _—
(Use in a well-ventilated area) ((gloves, eye protection) Avoid inhalation of dust/vapors ‘Wash hands after handling Store at 2-8°C Keep container tightly closed Store in a dry, well-ventilated place

Click to download full resolution via product page

Safe Handling and Storage Protocol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-
Aminoflubendazole-13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15141974#safety-data-sheet-sds-for-2-
aminoflubendazole-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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